Cas no 103021-44-9 (3H-1,4,6-Ethanylylidene-2H-1,2a-diazacyclopenta[cd]pentalene,hexahydro- (9CI))

• Product Name: 3H-1,4,6-Ethanylylidene-2H-1,2a-diazacyclopenta[cd]pentalene,hexahydro- (9CI)
• CAS No: 103021-44-9
• MF: C₁₀H₁₄N₂
• MW: 162.231562137604
• CID: 207574
• PubChem ID: 145390
• Update Time: 2025-04-19

3H-1,4,6-Ethanylylidene-2H-1,2a-diazacyclopenta[cd]pentalene,hexahydro- (9CI) Chemical and Physical Properties

Names and Identifiers

• 3H-1,4,6-Ethanylylidene-2H-1,2a-diazacyclopenta[cd]pentalene,hexahydro- (9CI)
• 3H-1,4,6-Ethanylylidene-2H-1,2a-diazacyclopenta(cd)pentalene, hexahydro-
• DTXSID50908163
• Hexahydro-2H,3H-4,6,1-(ethane[1,1,2]triyl)-1,2a-diazacyclopenta[cd]pentalene
• 3H-1,4,6-Ethanylylidene-2H-1,2a-diazacyclopenta[cd]pentalene, hexahydro-
• 103021-44-9

• Inchi： 1S/C10H14N2/c1-5-7-2-11-4-12-3-8(7)6(1)10(12)9(5)11/h5-10H,1-4H2
• InChI Key： HJLXOOJJCPEXAL-UHFFFAOYSA-N
• SMILES： N12CN3CC4C(C1)C1CC4C3C21

Computed Properties

• Exact Mass: 162.11582
• Monoisotopic Mass: 162.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 6
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 6.5Ų

Experimental Properties

• PSA: 6.48